Cas no 118715-08-5 (D-glycero-D-talo-Octonicacid, 8-amino-2,6-anhydro-3,8-dideoxy-, [8-(methyldithio)-1-naphthalenyl]methylester)

• Product Name: D-glycero-D-talo-Octonicacid, 8-amino-2,6-anhydro-3,8-dideoxy-, [8-(methyldithio)-1-naphthalenyl]methylester
• CAS No: 118715-08-5
• MF: C₂₀H₂₅NO₆S₂
• MW: 439.545603513718
• CID: 157853
• PubChem ID: 195274
• Update Time: 2025-04-19

D-glycero-D-talo-Octonicacid, 8-amino-2,6-anhydro-3,8-dideoxy-, [8-(methyldithio)-1-naphthalenyl]methylester Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-talo-Octonicacid, 8-amino-2,6-anhydro-3,8-dideoxy-, [8-(methyldithio)-1-naphthalenyl]methylester
• (8-(methyldithio)-1-naphthyl)methyl-8-amino-2,6-anhydro-3,8-dideoxyoctonate
• (9-(Methyldithio)-1-naphthyl)methyl-8-amino-2,6-anhydro-3,8-dideoxy-D-glycero-D-talo-octonate
• [8-(methyldisulfanyl)naphthalen-1-yl]methyl 8-amino-2,6-anhydro-3,8-dideoxy-D-glycero-D-talo-octonate
• Mnmaao
• DTXSID50922763
• [8-(methyldisulfanyl)naphthalen-1-yl]methyl (2S,4R,5R,6R)-6-[(1R)-2-amino-1-hydroxyethyl]-4,5-dihydroxyoxane-2-carboxylate
• [8-(Methyldisulfanyl)naphthalen-1-yl]methyl 8-amino-2,6-anhydro-3,8-dideoxyoctonate
• 118715-08-5

• Inchi： 1S/C20H25NO6S2/c1-28-29-16-7-3-5-11-4-2-6-12(17(11)16)10-26-20(25)15-8-13(22)18(24)19(27-15)14(23)9-21/h2-7,13-15,18-19,22-24H,8-10,21H2,1H3/t13-,14-,15+,18-,19-/m1/s1
• InChI Key： SAIJXSOJTCLAFJ-QGRWZNMESA-N
• SMILES： S(C1=CC=CC2C=CC=C(C=21)COC([C@@H]1C[C@H]([C@H]([C@@H]([C@@H](CN)O)O1)O)O)=O)SC

Computed Properties

• Exact Mass: 439.112
• Monoisotopic Mass: 439.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 683.7°Cat760mmHg
• Flash Point: 367.3°C
• Refractive Index: 1.691

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones